N'-cyclobutyl-hydrazinecarboxylic acid tert-butyl ester
Overview
Description
“N’-cyclobutyl-hydrazinecarboxylic acid tert-butyl ester” is a chemical compound with the molecular formula C9H18N2O2 . It is used in various scientific experiments.
Chemical Reactions Analysis
Tert-butyl esters, including “N’-cyclobutyl-hydrazinecarboxylic acid tert-butyl ester”, can undergo various reactions. For instance, they can be deprotected using aqueous phosphoric acid . The reaction of tert-butyl esters with SOCl2 at room temperature provides acid chlorides .Scientific Research Applications
Synthesis and Chemical Properties
Larvicidal Activities : Novel N-oxalyl derivatives of tebufenozide, including compounds with structures related to N'-cyclobutyl-hydrazinecarboxylic acid tert-butyl ester, show potential in larvicidal activities. These derivatives exhibited higher larvicidal activities than some existing compounds, indicating their potential in agricultural applications (Mao et al., 2004).
Organic Synthesis and Crystal Structure : Studies on similar hydrazine derivatives have led to the development of new compounds with distinct crystal structures. These compounds, including those with tert-butyl ester groups, contribute to the understanding of molecular configurations in organic chemistry (Xia, 2001).
Reactivity and Mechanistic Studies : Research into the reactivity of related esters, such as the unexpected C–S bond cleavage in the hydrazination of certain compounds, enhances the understanding of chemical reactions and mechanisms in organic synthesis (Nordin et al., 2016).
Synthesis of Amino Acid Derivatives : The creation of amino acid derivatives using related esters demonstrates the versatility of these compounds in synthesizing biologically relevant molecules (Kinoshita et al., 1979).
Advanced Material and Chemical Analysis
Gas Chromatographic Studies : Compounds with tert-butyl ester groups have been used in gas chromatographic studies, showcasing their utility in analytical chemistry for identifying and characterizing various chemical compounds (Brooks & Harvey, 1971).
Synthesis of Hydrazines : Research involving the synthesis of hydrazines from azocarboxylic tert-butyl esters highlights the role of these compounds in creating new chemical entities, which can have various applications in chemical synthesis (Ru et al., 2018).
Pharmacological Research : Although excluding specific drug-related details as requested, it's noteworthy that the synthesis and study of tert-butyl ester derivatives are essential in pharmacological research, contributing to the development of new medicinal compounds.
Properties
IUPAC Name |
tert-butyl N-(cyclobutylamino)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-10-7-5-4-6-7/h7,10H,4-6H2,1-3H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGSPJRRNIPCTDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NNC1CCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.